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Abstract
o-Acetylbenzeneamidinocarboxylic acid, a novel fungal metabolite, was first isolated from

the fungus Gibberella saubinetii. This compound has demonstrated notable biological activities,

including selective cytotoxicity against transformed cells and antifungal properties. This

document provides a comprehensive overview of the discovery, history, and key experimental

data related to o-Acetylbenzeneamidinocarboxylic acid, serving as a technical guide for

researchers and professionals in the field of drug development and natural product chemistry.

Introduction
The search for novel bioactive compounds from natural sources is a cornerstone of drug

discovery. Fungi, in particular, are prolific producers of a diverse array of secondary metabolites

with a wide range of biological activities. The genus Gibberella (the teleomorph of Fusarium) is

well-known for producing a variety of secondary metabolites, some of which have found

applications in medicine and agriculture. In 1982, a team of Japanese researchers, Masanobu

Munekata, Haruo Seto, and Gakuzo Tamura, reported the isolation of a new selective cytotoxic

substance, o-acetylbenzeneamidinocarboxylic acid, from Gibberella saubinetii IAM8049.[1]
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[2] This discovery was the result of a screening program aimed at identifying selective inhibitors

of SV40-transformed cells.[2]

Discovery and Isolation
The initial discovery of o-Acetylbenzeneamidinocarboxylic acid was made during a

screening program for selective inhibitors against SV40-transformed cells.[2] A substance

showing selective cytotoxicity against these transformed cells in vitro and a slight antitumor

activity against Ehrlich carcinoma in vivo was identified from the culture broth of Gibberella

saubinetii IAM8049.[2]

Fermentation Protocol
The production of o-Acetylbenzeneamidinocarboxylic acid was achieved through

fermentation of Gibberella saubinetii IAM8049. The experimental protocol is as follows:

Inoculum Preparation: A 100 ml culture of the medium in a 500 ml flask was inoculated with

Gibberella saubinetii IAM8049.[2]

Culture Conditions: The flask was shake-cultured at 28°C for 72 hours.[2]

Scale-Up: The resulting culture was then transferred into a 30-liter jar fermentor containing

15 liters of the same medium for large-scale production.[2]

Isolation and Purification
The detailed procedure for the isolation and purification of o-
Acetylbenzeneamidinocarboxylic acid from the fermentation broth was not available in the

public domain at the time of this writing. The original publication by Munekata et al. would

contain these specific details.

Chemical Properties and Structure Elucidation
The structure of the isolated compound was determined to be o-
Acetylbenzeneamidinocarboxylic acid. Its chemical properties are summarized in the table

below.
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Property Value Reference

IUPAC Name

2-[(2-

acetylphenyl)carbamimidoyl]-2-

iminoacetic acid

[3]

CAS Number 82744-16-9 [3]

Molecular Formula C10H10N2O3 [3]

Appearance Needles [3]

Melting Point 175-175.5°C [3]

Boiling Point 365.0±44.0°C at 760 mmHg [3]

Density 1.3±0.1 g/cm3 [3]

The structural elucidation was likely carried out using a combination of spectroscopic

techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS). The specific data from these analyses would be detailed in the original

1982 publication.

Biological Activity
o-Acetylbenzeneamidinocarboxylic acid has been reported to exhibit two primary biological

activities: antitumor and antifungal.

Antitumor Activity
The initial discovery of the compound was based on its selective cytotoxic effect on SV40-

transformed cells.[2] It was also reported to have a weak inhibitory effect on tumor cells.[3]

Quantitative data regarding the IC50 values against various cancer cell lines would be crucial

for a comprehensive understanding of its antitumor potential and would likely be present in the

original research article.

Antifungal Activity
In addition to its antitumor properties, o-Acetylbenzeneamidinocarboxylic acid is also known

to be a fungal metabolite that can inhibit a variety of plant pathogenic fungi.[4] This suggests its
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potential for development as an agricultural fungicide. Further research would be needed to

determine the spectrum of its antifungal activity and its mechanism of action.

Experimental Workflows and Logical Relationships
The following diagrams illustrate the general workflow for the discovery and characterization of

a novel natural product like o-Acetylbenzeneamidinocarboxylic acid, and the logical

relationship of its identified biological activities.
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Fig. 1: General workflow for the discovery of a natural product.
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Fig. 2: Biological activities of o-Acetylbenzeneamidinocarboxylic acid.

Conclusion and Future Directions
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o-Acetylbenzeneamidinocarboxylic acid represents a unique chemical scaffold with

demonstrated antitumor and antifungal properties. The initial discovery by Munekata and his

team laid the groundwork for further investigation into this interesting molecule. To fully realize

its therapeutic or agricultural potential, several areas warrant further exploration:

Total Synthesis: The development of a synthetic route to o-
Acetylbenzeneamidinocarboxylic acid would enable the production of larger quantities for

extensive biological testing and the generation of analogs for structure-activity relationship

(SAR) studies.

Mechanism of Action: Elucidating the molecular targets and signaling pathways through

which this compound exerts its cytotoxic and antifungal effects is crucial for its development

as a drug or agrochemical.

In Vivo Efficacy: Comprehensive in vivo studies are needed to evaluate its efficacy,

pharmacokinetics, and safety profile in relevant animal models.

Analog Development: SAR studies based on the core structure of o-
Acetylbenzeneamidinocarboxylic acid could lead to the discovery of more potent and

selective derivatives with improved therapeutic indices.

This technical guide provides a summary of the currently available information on the discovery

and history of o-Acetylbenzeneamidinocarboxylic acid. A full analysis of the original 1982

publication is essential for a complete understanding of the foundational experimental work.

Continued research into this and other fungal metabolites will undoubtedly contribute to the

discovery of new and effective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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